5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide

• IUPAC Name: 5-bromo-N-[6-(propylsulfamoyl)-1,3-benzothiazol-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15BrN4O3S2/c1-2-5-19-26(23,24)12-3-4-13-14(7-12)25-16(20-13)21-15(22)10-6-11(17)9-18-8-10/h3-4,6-9,19H,2,5H2,1H3,(H,20,21,22)
• InChI Key: YCKXFLIDEAFHPO-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C16H15BrN4O3S2
• Molecular Weight: 455.4 g/mol

Description

5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzothiazole family and has been found to possess a range of interesting biochemical and physiological effects.

Scientific Research Applications

5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide has been extensively studied for its potential applications in scientific research. The compound has been found to be a potent inhibitor of several enzymes that are involved in various biochemical pathways. This makes it a valuable tool for studying the mechanisms of these pathways and for developing new drugs that target these enzymes. Additionally, the compound has been found to have anti-inflammatory and anti-cancer properties, which further expands its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide is complex and involves the inhibition of several enzymes. The compound has been found to be a potent inhibitor of the enzyme CDK9, which is involved in the regulation of gene expression. Additionally, the compound has been found to inhibit the enzyme GSK3β, which is involved in the regulation of cell proliferation and differentiation. The inhibition of these enzymes leads to a range of biochemical and physiological effects, which will be discussed in the following sections.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide are diverse and depend on the specific enzymes that are inhibited. The compound has been found to inhibit the proliferation of cancer cells, which makes it a potential anti-cancer drug. Additionally, the compound has been found to have anti-inflammatory properties, which could make it a valuable tool for studying the mechanisms of inflammation. The compound has also been found to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide in lab experiments are numerous. The compound is a potent inhibitor of several enzymes, which makes it a valuable tool for studying the mechanisms of these enzymes. Additionally, the compound has been found to have anti-inflammatory and anti-cancer properties, which further expands its potential applications in scientific research. However, the compound has some limitations for lab experiments. The synthesis of the compound is complex and requires specialized equipment, which could limit its availability. Additionally, the compound has not been extensively studied in vivo, which could limit its potential applications in animal studies.

Future Directions

There are several future directions for research on 5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide. One direction is to further study the mechanism of action of the compound and to identify additional enzymes that it inhibits. This could lead to the development of new drugs that target these enzymes. Another direction is to study the compound in vivo to determine its potential applications in animal studies. Additionally, the compound could be further optimized to increase its potency and selectivity for specific enzymes. Overall, 5-bromo-N-{6-[(propylamino)sulfonyl]-1,3-benzothiazol-2-yl}nicotinamide is a valuable tool for scientific research and has the potential to lead to the development of new drugs for a range of diseases.